Rufast (Rupatadine Fumarate): A Comprehensive Technical Guide
Rufast (Rupatadine Fumarate): A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Introduction
Rufast, with the active pharmaceutical ingredient rupatadine, is a second-generation, non-sedating antihistamine that exhibits a unique dual mechanism of action. It is a potent, long-acting antagonist of both the histamine H1 receptor and the platelet-activating factor (PAF) receptor. This dual antagonism provides a comprehensive approach to the management of allergic and inflammatory conditions, distinguishing it from other agents in its class. This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, pharmacokinetics, mechanism of action, and key experimental protocols related to rupatadine.
Chemical Structure and Properties
Rupatadine is a synthetic molecule belonging to the piperidinyl-benzocycloheptapyridine class of compounds. Its chemical structure is characterized by a tricyclic benzocycloheptapyridine core linked to a piperidinylidene moiety, which in turn is N-substituted with a methyl-pyridinylmethyl group.
Table 1: Chemical Identifiers of Rupatadine
| Identifier | Value |
| IUPAC Name | 8-chloro-6,11-dihydro-11-[1-[(5-methyl-3-pyridinyl)methyl]-4-piperidinylidene]-5H-benzo[1][2]cyclohepta[1,2-b]pyridine |
| CAS Number | 158876-82-5 (Rupatadine); 182349-12-8 (Rupatadine Fumarate) |
| Molecular Formula | C₂₆H₂₆ClN₃ (Rupatadine); C₃₀H₃₀ClN₃O₄ (Rupatadine Fumarate) |
| Molecular Weight | 415.96 g/mol (Rupatadine); 532.03 g/mol (Rupatadine Fumarate) |
| SMILES | Clc1cc2c(cc1)C(=C3CCN(CC3)Cc4cncc(c4)C)c5ncccc5CC2 |
Table 2: Physicochemical Properties of Rupatadine Fumarate
| Property | Value |
| Melting Point | 196-201 °C |
| Solubility | Insoluble in water; Soluble in methanol and ethanol; Very slightly soluble in chloroform.[3] |
| pKa | pKa1 (pyridine in side chain): 3.45 ± 0.07pKa2 (pyridine in tricycle): 4.72 ± 0.06pKa3 (tertiary aliphatic amine): 6.75 ± 0.07[4] |
| LogP (Octanol/Water) | 5.037[4] |
Pharmacokinetic Properties (ADME)
Rupatadine is rapidly absorbed after oral administration and undergoes extensive metabolism. Its pharmacokinetic profile supports a once-daily dosing regimen.
Table 3: Pharmacokinetic Parameters of Rupatadine
| Parameter | Value |
| Absorption (Tmax) | Approximately 0.75 - 1 hour.[1] |
| Distribution | High plasma protein binding (98-99%). |
| Metabolism | Extensively metabolized in the liver, primarily by the cytochrome P450 3A4 (CYP3A4) isoenzyme.[1][5] Active metabolites, including desloratadine and its hydroxylated forms, contribute to the overall efficacy.[6] |
| Elimination Half-life | Approximately 5.9 hours in adults. |
| Excretion | Primarily eliminated in the feces (60.9%) and to a lesser extent in the urine (34.6%). |
Mechanism of Action and Signaling Pathways
Rupatadine's therapeutic effects are mediated through its potent and selective antagonism of two key receptors involved in allergic and inflammatory responses: the histamine H1 receptor and the platelet-activating factor (PAF) receptor.
Histamine H1 Receptor Antagonism
Histamine, released from mast cells upon allergen exposure, binds to H1 receptors on various cell types, leading to the classic symptoms of allergy such as itching, sneezing, rhinorrhea, and vasodilation. Rupatadine competitively binds to the H1 receptor, preventing histamine from exerting its effects.
Platelet-Activating Factor (PAF) Receptor Antagonism
PAF is a potent phospholipid mediator that plays a crucial role in inflammation, increasing vascular permeability, and inducing chemotaxis of inflammatory cells. By blocking the PAF receptor, rupatadine provides an additional anti-inflammatory effect that is not present in most other antihistamines.
Experimental Protocols
The following sections provide detailed methodologies for key experiments used to characterize the activity of rupatadine.
Histamine H1 Receptor Binding Assay (Radioligand Displacement)
This in vitro assay quantifies the binding affinity of rupatadine to the histamine H1 receptor by measuring its ability to displace a radiolabeled ligand.
Objective: To determine the inhibitory constant (Ki) of rupatadine for the human histamine H1 receptor.
Materials:
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Membrane preparations from cells expressing the human histamine H1 receptor (e.g., HEK293 cells).
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Radioligand: [³H]mepyramine.
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Test compound: Rupatadine.
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Assay Buffer: 50 mM Tris-HCl, pH 7.4.
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Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.
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Scintillation cocktail and liquid scintillation counter.
Procedure:
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Incubation: In a 96-well plate, incubate the cell membrane homogenates with a fixed concentration of [³H]mepyramine and varying concentrations of unlabeled rupatadine.
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Equilibrium: Allow the binding reaction to reach equilibrium by incubating for a specified time (e.g., 60 minutes) at a controlled temperature (e.g., 25°C).
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Separation: Rapidly separate the bound from unbound radioligand by filtration through a glass fiber filter using a cell harvester.
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Washing: Wash the filters multiple times with ice-cold wash buffer to remove non-specifically bound radioligand.
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Quantification: Measure the radioactivity retained on the filters using a liquid scintillation counter.
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Data Analysis: Determine the concentration of rupatadine that inhibits 50% of the specific binding of the radioligand (IC₅₀). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
In Vitro Mast Cell Degranulation Assay
This assay measures the ability of rupatadine to inhibit the release of inflammatory mediators from mast cells upon stimulation.
Objective: To evaluate the inhibitory effect of rupatadine on PAF-induced mast cell degranulation.
Materials:
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Human mast cell line (e.g., LAD2).
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Stimulant: Platelet-Activating Factor (PAF).
-
Test compound: Rupatadine.
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Buffered salt solution (e.g., Tyrode's buffer).
-
Reagents for measuring β-hexosaminidase or histamine release.
Procedure:
-
Cell Preparation: Culture and harvest human mast cells. Wash and resuspend the cells in the buffered salt solution.
-
Pre-incubation: Aliquot the cell suspension into a 96-well plate. Pre-incubate the cells with varying concentrations of rupatadine or a vehicle control for a defined period (e.g., 30 minutes) at 37°C.
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Stimulation: Add PAF to the wells to stimulate degranulation and incubate for a further 30 minutes at 37°C.
-
Reaction Termination: Stop the reaction by placing the plate on ice.
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Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the supernatant.
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Quantification:
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β-hexosaminidase assay: Transfer the supernatant to a new plate and add a substrate solution (e.g., p-nitrophenyl-N-acetyl-β-D-glucosaminide). After incubation, add a stop solution and measure the absorbance at 405 nm.
-
Histamine assay: Measure the histamine concentration in the supernatant using a commercially available ELISA kit.
-
-
Data Analysis: Calculate the percentage of mediator release relative to a positive control (total cell lysis) and a negative control (unstimulated cells). Determine the IC₅₀ value for rupatadine's inhibition of degranulation.
Clinical Trial Protocol for Chronic Urticaria
This section outlines a typical clinical trial design to evaluate the efficacy and safety of rupatadine in patients with chronic urticaria.
Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group study.
Patient Population:
-
Inclusion Criteria: Adults with a diagnosis of chronic idiopathic (spontaneous) urticaria for at least 6 weeks, with a minimum baseline Urticaria Activity Score (UAS7) of a certain threshold (e.g., ≥ 16).
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Exclusion Criteria: Identifiable cause of urticaria, use of prohibited medications within a specified washout period.
Treatment:
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Patients are randomized to receive either rupatadine (e.g., 10 mg or 20 mg) or a matching placebo, administered orally once daily for a specified duration (e.g., 4-6 weeks).
Efficacy Endpoints:
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Primary Endpoint: Change from baseline in the weekly Urticaria Activity Score (UAS7). The UAS7 is a patient-reported outcome that assesses the severity of wheals and pruritus over 7 days.
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Secondary Endpoints: Change in individual components of the UAS7 (wheal score and pruritus score), patient's global assessment of efficacy, and quality of life questionnaires.
Safety Assessments:
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Monitoring of adverse events, clinical laboratory tests, vital signs, and electrocardiograms (ECGs).
Statistical Analysis:
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The primary efficacy analysis is typically performed on the intent-to-treat (ITT) population.
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An analysis of covariance (ANCOVA) model may be used to compare the change from baseline in UAS7 between the treatment groups, with baseline UAS7 as a covariate.
Conclusion
Rupatadine is a well-characterized second-generation antihistamine with a distinctive dual mechanism of action, targeting both histamine H1 and PAF receptors. Its favorable pharmacokinetic profile and demonstrated efficacy and safety in preclinical and clinical studies make it a valuable therapeutic option for the management of allergic rhinitis and chronic urticaria. The experimental protocols detailed in this guide provide a framework for the continued investigation and understanding of rupatadine and similar compounds in the field of allergy and inflammation research.
References
- 1. Spontaneous chronic urticaria clinical trial. Clínica U. Navarra. [cun.es]
- 2. ClinicalTrials.gov [clinicaltrials.gov]
- 3. ClinicalTrials.gov [clinicaltrials.gov]
- 4. scientiasalut.gencat.cat [scientiasalut.gencat.cat]
- 5. benchchem.com [benchchem.com]
- 6. Rupatadine 10 mg and cetirizine 10 mg in seasonal allergic rhinitis: a randomised, double-blind parallel study - PubMed [pubmed.ncbi.nlm.nih.gov]
